Cas no 51369-99-4 (1-(Pyrazin-2-yl)propan-1-one)

• Product name: 1-(Pyrazin-2-yl)propan-1-one
• CAS No: 51369-99-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD12153400
• CID: 362394
• PubChem ID: 546029

1-(Pyrazin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)propan-1-one
• 1-Propanone, 1-pyrazinyl-
• 1-pyrazin-2-ylpropan-1-one
• 2-Propionylpyrazine
• NS00113781
• 1-(2-Pyrazinyl)-1-propanone
• PB23991
• WMRRWUCODFYEPA-UHFFFAOYSA-N
• 1-(2-Pyrazinyl)propanone
• SCHEMBL2632671
• AKOS010014996
• CS-0054764
• 51369-99-4
• BS-49777
• BCA36999
• DTXSID90338041
• P11366
• Methylacetylpyrazin
• 1-(2-Pyrazinyl)-1-propanone #
• 1-pyrazin-2-yl-propan-1-one

• MDL： MFCD12153400
• Inchi： InChI=1S/C7H8N2O/c1-2-7(10)6-5-8-3-4-9-6/h3-5H,2H2,1H3
• InChI Key： WMRRWUCODFYEPA-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=CN=CC=N1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones